2-Amino-6-[(3-methoxyphenyl)sulfonyl]benzonitrile

• Molecular Formula: C14H12N2O3S
• Molecular Weight: 288.32 g/mol
• IUPAC Name: 2-amino-6-(3-methoxyphenyl)sulfonylbenzonitrile
• InChI: InChI=1S/C14H12N2O3S/c1-19-10-4-2-5-11(8-10)20(17,18)14-7-3-6-13(16)12(14)9-15/h2-8H,16H2,1H3
• InChI Key: NJNNHBSNFKEPRU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC=C1)S(=O)(=O)C2=CC=CC(=C2C#N)N

Description

2-Amino-6-[(3-methoxyphenyl)sulfonyl]benzonitrile is a useful research compound. Its molecular formula is C14H12N2O3S and its molecular weight is 288.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 0.7 g (2.4 mmol) of 2-fluoro-6-[(3-methoxyphenyl)sulfonyl]benzonitrile (Example 14) in 110 ml of MeOH/EtOH (7:4) was added 20 mL of concentrated NH4OH, This mixture was sealed in a glass-lined bomb and heated at 130° C. for 3 h. After solvent removal, the resultant concentrate was purified by flash column chromatography on silica gel with 5% MeOH in methylene chloride as the eluent. This resulted in 0.16 g (23%) of 2-amino-6-[(3-methoxyphenyl)sulfonyl]benzonitrile as a solid: mp 186°-191° C.; NMR (Me2SO-d6, 200MHz) δ 3.82 (s, 3H), 6.6 (br s, 2H), 7.1 (apparent d, 1H), 7.2-7.7 (m, 6H); mass spec (CI) 289 (M+ +1, 100%). Anal. Calc. for C14H12N2 O3S: C, 58.32; H, 4.20;N, 9.72; S, 11.12. Found: C, 58.13; H, 4.17; N, 9.51; S, 10.95.